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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
overcoming common challenges during the implementation of SAP S/4HANA.

Frequently Asked Questions (FAQS)

Q1: What are the most common technical challenges encountered during an SAP S/4AHANA
implementation in a research and development (R&D) environment?

Al: The most prevalent technical challenges include:

» Data Migration: Migrating complex and often unstructured research data, such as clinical trial
data or experimental results, from legacy systems can be a significant hurdle.[1][2][3]
Ensuring data integrity, accuracy, and consistency is paramount.[1][3]

e System Integration: Integrating SAP S/4AHANA with specialized laboratory systems like
Laboratory Information Management Systems (LIMS) and Electronic Lab Notebooks (ELNS)
is a primary concern.[4][5] This involves complex data mapping and ensuring seamless
communication between systems.
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Custom Code Adaptation: Legacy systems in R&D environments often have a significant
amount of custom code that may not be compatible with SAP S/4AHANA.[1][6][7] Identifying,
analyzing, and adapting this custom code is a critical and often time-consuming task.[7]

Regulatory Compliance: Ensuring that the implemented SAP S/4HANA system complies with
industry regulations such as GxP (Good Laboratory/Manufacturing/Clinical Practice) and
FDA 21 CFR Part 11 is a major challenge.[8][9][10][11] This requires a thorough validation
process.[38][9]

Lack of In-house Expertise: Many organizations lack the necessary in-house technical
expertise to manage an SAP S/4HANA implementation, leading to reliance on external
consultants.[1]

Q2: How can we prepare our research data for migration to SAP S/AHANA?

A2: Preparing research data for migration involves several key steps:

Data Cleansing: Start by cleaning your existing data to remove duplicates, correct
inaccuracies, and complete any missing information.[1][3] This is a critical first step to ensure
the quality of data in the new system.

Data Governance: Establish clear data governance policies to define data ownership,
standards, and quality metrics.

Data Mapping: Create a comprehensive data mapping strategy to define how data from your
legacy systems will be structured in SAP S/4AHANA.[12]

Data Validation: Implement robust data validation processes to ensure data accuracy and
integrity throughout the migration process.[12]

Q3: What are the key considerations for integrating SAP S/4HANA with a Laboratory

Information Management System (LIMS)?

A3: Key considerations for LIMS integration include:

Interface Selection: Determine the appropriate integration method. The SAP Quality
Management Inspection Data Interface (QM-IDI) is a standard interface for transferring
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inspection lots and results between SAP and LIMS.[13][14][15][16]

Data Exchange: Define the scope of data to be exchanged, which typically includes
inspection lots, sample data, test results, and usage decisions.

Master Data Alignment: Ensure that master data, such as material specifications and
inspection plans, are aligned between SAP S/4HANA and the LIMS.

Error Handling: Establish a robust error handling mechanism to manage any issues that may
arise during data exchange.

Q4: How do we ensure our SAP S/4HANA system is GxP compliant?
A4: Ensuring GxP compliance requires a structured validation approach:

Validation Planning: Develop a comprehensive validation plan that outlines the scope,
approach, and deliverables for system validation.[8][9]

Risk Assessment: Conduct a risk assessment to identify and mitigate potential compliance
risks.

Testing and Documentation: Thoroughly test the system to ensure it meets all GxP
requirements and document all validation activities.[8][9] This includes Installation
Qualification (1Q), Operational Qualification (OQ), and Performance Qualification (PQ).[8]

Change Control: Implement a robust change control process to manage any changes to the
validated system.

Q5: What is the role of the ABAP Test Cockpit (ATC) in custom code adaptation?

A5: The ABAP Test Cockpit (ATC) is a key tool for managing custom code adaptation. It allows
you to perform static code analysis to identify custom code that is not compatible with SAP
S/AHANA.[7][17] The ATC can detect issues such as syntax errors, use of obsolete objects,
and performance bottlenecks.[7] The results of the ATC checks provide a clear roadmap for
remediating your custom code.[17]

Quantitative Data on Implementation Challenges
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The following table summarizes key quantitative data from a 2025 SAPinsider benchmark
report on SAP S/4AHANA migrations.[18]

) Percentage of .
Challenge/Metric Key Insight
Respondents

High project costs remain the

most significant hurdle for
Primary Barrier to Migration 62% ] g ) o

organizations considering a

move to SAP S/4AHANA.

A significant increase from

_ 37% in the previous year,
Concern about Project o )
i 55% indicating growing
Duration ] )
apprehension about the time

required for implementation.

A notable decrease from 24%
in 2022, suggesting a widenin

Reliance on Internal Teams 10% ] 99 ) d g
skills gap and increased

reliance on external expertise.

A 10% increase from the
Adoption Status: Already 3190 previous year, showing steady
0
Transitioned progress in S/4AHANA

adoption.

An increase from 20% in the
Adoption Status: In 60t prior year, indicating a growing
0
Implementation number of active migration

projects.

Troubleshooting Guides

Guide 1: Troubleshooting Data Migration Errors with the
SAP S/4HANA Migration Cockpit

Issue: Data migration jobs are failing or running for an extended period in the SAP S/4HANA
Migration Cockpit when migrating clinical trial data.
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Experimental Protocol (Troubleshooting Steps):
e Initial Assessment:

o Error Message Analysis: Carefully review the error messages in the Migration Cockpit log.
Common errors include data formatting issues, missing mandatory fields, and invalid

values.

o Check Job Status: In the Migration Cockpit, check the status of the migration jobs. Look
for jobs that are stuck in a "Running” or "Failed" state.

e Data Validation:

o Source Data Verification: Manually review a sample of the source data file to ensure it
aligns with the expected format and data types for the target fields in S/4AHANA.

o Cross-reference with Data Mapping: Verify that the data mapping between the source and
target systems is accurate and complete. Pay close attention to custom fields.

o System and Configuration Checks:

o Review Migration Object Documentation: Consult the documentation for the specific
migration object you are using to ensure all prerequisites are met.

o Check for Missing Configuration: In some cases, migration errors can be caused by
missing configuration in the target S/I4HANA system. For example, a required plant or

company code may not be set up correctly.

o Specific Error Scenarios and Solutions:
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Error Scenario

Potential Cause

Recommended Solution

Invalid date format

The date format in the source
file does not match the
expected format in S/4AHANA.

Correct the date format in the
source file to match the
S/4HANA standard (e.qg.,
YYYYMMDD).

"Value X is not a valid value for
field Y"

The source data contains a
value that is not configured in
the corresponding field's value
help in S/AHANA.

Add the missing value to the
configuration for field Y in
S/4HANA or correct the value

in the source file.

Missing mandatory field

A required field in the
S/4HANA target structure is
not populated in the source

file.

Identify the missing mandatory
field and populate it with the
correct data in the source file.

Duplicate record

The source file contains
duplicate records that violate a
unique key constraint in the

target table.

Identify and remove the
duplicate records from the

source file.

Data Migration Workflow Diagram

‘ Validate Data }——{ Load Data using Migration Cockpit -
o
o }4 Error Handling
Start Data Migration Extract Data from Legacy System Cleanse and Transform Data |

Reconcile Migrated Data

Yes

Click to download full resolution via product page

Caption: A simplified workflow for data migration to SAP S/4HANA.

Guide 2: Troubleshooting LIMS Integration via QM-IDI

Issue: Test results from the LIMS are not being successfully transferred to SAP S/4AHANA

Quality Management.
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Experimental Protocol (Troubleshooting Steps):
« Interface Monitoring:

o Check IDoc Status: In SAP S/4HANA, use transaction WE02 or WEO5 to monitor the
status of incoming IDocs from the LIMS. Look for IDocs with a status of '51' (Application
document not posted) or '52' (Application document not posted, can be posted again).

o Review LIMS Interface Logs: Check the interface logs on the LIMS side to ensure that the
data was sent successfully.

o Configuration Verification:

o QM-IDI Configuration: In the SAP Customizing Implementation Guide (IMG), verify the
configuration for the QM-IDI interface, including the definition of the LIMS system and the
assignment of inspection types.

o RFC Destination: Check the RFC (Remote Function Call) destination in transaction SM59
to ensure that the connection to the LIMS system is active and functioning correctly.

o Master Data Alignment:

o Inspection Plan: Ensure that an active and valid inspection plan exists in S/4HANA for the

material and plant combination.

o Master Inspection Characteristics (MICs): Verify that the MICs used in the LIMS are
correctly mapped to the corresponding MICs in S/4AHANA.

o Common Error Messages and Solutions:
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Error Message

Potential Cause

Recommended Solution

"Inspection lot XXXXX does

not exist"

The inspection lot number sent
from the LIMS is incorrect or
does not exist in S/4AHANA.

Verify the inspection lot
number in both systems.
Ensure that the inspection lot
was created in S/AHANA
before the results were sent
from the LIMS.

"No inspection plan could be

found"

An active inspection plan is
missing for the material in
S/AHANA.

Create and release a valid
inspection plan for the material
in S/4AHANA using transaction
QPOL1.

"User is not authorized for this

transaction”

The user account used for the
RFC connection does not have
the necessary authorizations in
S/AHANA.

Assign the required
authorizations to the RFC user
in S/4AHANA using transaction
SuU01.

"Characteristic results cannot

be processed"

There is a mismatch in the
master inspection
characteristics between the
LIMS and S/4HANA.

Ensure that the MICs are
correctly defined and mapped

in both systems.

LIMS Integration Signaling Pathway
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LIMS

LIMS System [t

:

Sample Login

:

Test Execution

QM-IDI: Send Inspection Lot

Results Entry

QM-IDI: Send Results

v SAP S/4AHANA

Quality Management (QM)

riggers

Results Recording Inspection Lot Creation

:

Usage Decision

Click to download full resolution via product page

Caption: Data flow between SAP S/4AHANA QM and a LIMS.
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Conclusion

A successful SAP S/4HANA implementation in a research-focused environment requires
careful planning and execution, with a strong emphasis on data management, system
integration, and regulatory compliance. By understanding the common challenges and utilizing
a structured approach to troubleshooting, research organizations can leverage the full potential
of SAP S/4HANA to streamline their processes and accelerate innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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